Cas no 126690-10-6 (methyl 2-(3-chlorophenylamino)acetate)

methyl 2-(3-chlorophenylamino)acetate structure
126690-10-6 structure
Product Name:methyl 2-(3-chlorophenylamino)acetate
CAS No:126690-10-6
MF:C9H10ClNO2
MW:199.634201526642
CID:2109147
PubChem ID:11629788
Update Time:2025-04-21

methyl 2-(3-chlorophenylamino)acetate Chemical and Physical Properties

Names and Identifiers

    • methyl 2-(3-chlorophenylamino)acetate
    • AKOS000253767
    • EN300-6509686
    • DA-13109
    • 126690-10-6
    • Methyl 2-[(3-chlorophenyl)amino]acetate
    • SCHEMBL7593370
    • N-(3-Chlorophenyl)glycine methyl ester
    • (3-chloro-phenylamino)-acetic acid methyl ester
    • Methyl (3-chlorophenyl)glycinate
    • KFQGGGHSGWBWHE-UHFFFAOYSA-N
    • CS-0302117
    • Inchi: 1S/C9H10ClNO2/c1-13-9(12)6-11-8-4-2-3-7(10)5-8/h2-5,11H,6H2,1H3
    • InChI Key: KFQGGGHSGWBWHE-UHFFFAOYSA-N
    • SMILES: ClC1=CC=CC(=C1)NCC(=O)OC

Computed Properties

  • Exact Mass: 199.0400063Da
  • Monoisotopic Mass: 199.0400063Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 4
  • Complexity: 175
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 38.3Ų

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